Cas no 15866-67-8 (Benzene,1-nitro-4-(4-phenyl-1,3-butadien-1-yl)-)

• Product Name: Benzene,1-nitro-4-(4-phenyl-1,3-butadien-1-yl)-
• CAS No: 15866-67-8
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 224063
• PubChem ID: 1551594
• Update Time: 2025-04-19

Benzene,1-nitro-4-(4-phenyl-1,3-butadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-4-(4-phenyl-1,3-butadien-1-yl)-
• 1-nitro-4-(4-phenylbuta-1,3-dienyl)benzene
• 1-(4-nitrophenyl)-4-oxopiperidi
• 1-(4-Nitro-phenyl)-4-oxo-piperidin
• 1-(4'-nitrophenyl)-4-oxopiperidine
• 1-(4-nitrophenyl)-4-phenyl,1,3-butadiene
• 1-(4-Nitrophenyl)-4-phenyl-1,3-butadien
• 1-(4-nitrophenyl)-4-phenyl-1,3-butadiene
• 1-(4-nitrophenyl)-4-piperidone
• 1-(4-Nitro-phenyl)-piperidin-4-one
• 1-Phenyl-4-(p-nitrophenyl)-butadien
• 1-p-Nitrophenyl-4-phenyl-1,3-butadien
• AC1MZ54F
• AC1Q1XL6
• CL8009
• CTK0J5609
• Oprea1_331099
• BDBM83719
• NSC144245
• 1-Nitro-4-((1E,3E)-4-phenylbuta-1,3-dien-1-yl)benzene
• NSC-144245
• 1-nitro-4-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzene
• MLS002920619
• 1-nitro-4-(4-phenyl-1,3-butadienyl)benzene
• 27370-90-7
• cid_286307
• AG-927/31201003
• SMR001798206
• 15866-67-8

• Inchi： 1S/C16H13NO2/c18-17(19)16-12-10-15(11-13-16)9-5-4-8-14-6-2-1-3-7-14/h1-13H/b8-4+,9-5+
• InChI Key： WDTUTMRHOVLEAN-KBXRYBNXSA-N
• SMILES： [O-][N+](C1C=CC(/C=C/C=C/C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14
• LogP: 4.84460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes